4-methyl-1'-(4-nitrobenzyl)-1,4'-bipiperidine oxalate

• IUPAC Name: 4-methyl-1-[1-[(4-nitrophenyl)methyl]piperidin-4-yl]piperidine;oxalic acid
• InChI: InChI=1S/C18H27N3O2.C2H2O4/c1-15-6-12-20(13-7-15)17-8-10-19(11-9-17)14-16-2-4-18(5-3-16)21(22)23;3-1(4)2(5)6/h2-5,15,17H,6-14H2,1H3;(H,3,4)(H,5,6)
• InChI Key: HDLMUVDEPRTDAR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2CCN(CC2)CC3=CC=C(C=C3)[N+](=O)[O-].C(=O)(C(=O)O)O
• Molecular Formula: C20H29N3O6
• Molecular Weight: 407.5 g/mol

Description

4-methyl-1'-(4-nitrobenzyl)-1,4'-bipiperidine oxalate, commonly known as MNBBO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNBBO is a bipiperidine derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of MNBBO is not fully understood. However, it is believed to act as a central nervous system depressant by interacting with specific receptors in the brain. MNBBO has been shown to bind to the mu-opioid receptor, which is involved in pain management, and the alpha-2 adrenergic receptor, which is involved in the regulation of blood pressure and heart rate.
Biochemical and Physiological Effects:
MNBBO has been shown to have various biochemical and physiological effects. In animal studies, MNBBO has been shown to have analgesic and anesthetic effects, as well as sedative and hypnotic effects. MNBBO has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

MNBBO has several advantages for lab experiments, including its high potency, selectivity, and stability. However, MNBBO also has some limitations, including its potential for toxicity at high doses and its limited solubility in water.

Future Directions

There are several potential future directions for research on MNBBO. One area of focus could be the development of MNBBO-based drug delivery systems for the targeted delivery of drugs to specific tissues or organs. Another area of focus could be the investigation of MNBBO's potential as a neuroprotective agent in human clinical trials. Additionally, further research could be conducted to better understand the mechanism of action of MNBBO and its potential for the treatment of various neurological disorders.

Scientific Research Applications

MNBBO has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. In medicinal chemistry, MNBBO has been investigated for its potential as an analgesic and anesthetic agent. In neuroscience, MNBBO has been studied for its effects on the central nervous system, including its potential as a neuroprotective agent. In pharmacology, MNBBO has been investigated for its potential as a drug delivery system.